Cas no 106412-36-6 (tert-butyl 2-oxoazepane-1-carboxylate)

• Product Name: tert-butyl 2-oxoazepane-1-carboxylate
• CAS No: 106412-36-6
• Molecular Formula: C₁₁H₁₉NO₃
• Molecular Weight: 213.273463487625
• MDL: MFCD03265235
• CID: 127114
• PubChem ID: 11424412

tert-butyl 2-oxoazepane-1-carboxylate Properties

Names and Identifiers

• 1H-Azepine-1-carboxylicacid, hexahydro-2-oxo-, 1,1-dimethylethyl ester
• tert-butyl 2-oxoazepane-1-carboxylate
• 1-(tert-butoxycarbonyl)-1-azacycloheptan-2-one
• 1-Boc-2-oxohexamethyleneimine
• 1-Boc-aza-2-cycloheptanone
• A-caprolactam
• N-(tert-butyloxycarbonyl)-2-oxo-azepane
• N-Boc-
• N-Boc-2-azepanone
• N-Boc-caprolactam
• N-Boc-ε-caprolactaM
• tert-Butyl-2-oxoazepane-1-carboxylate
• N-BOC-CYCLOHEXAMIDE
• 1-Boc-2-oxoazepane
• CS-0079206
• N-Boc-epsilon-caprolactam, 97%
• DTXSID20465430
• AKOS015960214
• s12102
• EN300-135718
• AS-54561
• SCHEMBL5421438
• N-Boc-epsilon-caprolactam
• t-Butyl 2-oxoazepane-1-carboxylate
• MFCD03265235
• 106412-36-6

• MDL： MFCD03265235
• InChIKey： GJZYNYJIBDCRFC-UHFFFAOYSA-N
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(12)13/h4-8H2,1-3H3
• SMILES： O(C(N1C(CCCCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.15200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.13649347g/mol
• Heavy Atom Count: 15
• Complexity: 255
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• LogP: 3.00890
• PSA: 55.40000
• Refractive Index: n20/D 1.468
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Density: 1.038 g/mL at 25 °C

tert-butyl 2-oxoazepane-1-carboxylate Security Information

• Symbol:
• WGK Germany：3
• Safety Instruction： 26-61
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3082 9 / PGIII
• Hazard Statement： H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38-50
• Signal Word：Warning

tert-butyl 2-oxoazepane-1-carboxylate Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%